8-[(4-Methoxyphenyl)methylamino]-3-methyl-7-pentylpurine-2,6-dione

• IUPAC Name: 8-[(4-methoxyphenyl)methylamino]-3-methyl-7-pentylpurine-2,6-dione
• InChI: InChI=1S/C19H25N5O3/c1-4-5-6-11-24-15-16(23(2)19(26)22-17(15)25)21-18(24)20-12-13-7-9-14(27-3)10-8-13/h7-10H,4-6,11-12H2,1-3H3,(H,20,21)(H,22,25,26)
• InChI Key: VPGRPZFSQHSVAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=C(N=C1NCC3=CC=C(C=C3)OC)N(C(=O)NC2=O)C
• Molecular Formula: C19H25N5O3
• Molecular Weight: 371.4 g/mol

Description

The compound “8-[(4-Methoxyphenyl)methylamino]-3-methyl-7-pentylpurine-2,6-dione” is a complex organic molecule. It contains a purine-2,6-dione moiety, which is a type of heterocyclic aromatic organic compound. The molecule also has a methoxyphenyl group and a methylamino group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple functional groups and a large number of atoms.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The purine-2,6-dione moiety, the methoxyphenyl group, and the methylamino group would all contribute to its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. The presence of polar functional groups like the methoxy and amino groups could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s a biologically active compound, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promising biological activity, it could be further studied for potential therapeutic uses.